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Compound of Interest

Compound Name: HIV-1 inhibitor-58

Cat. No.: B12393427 Get Quote

This document provides crucial safety and logistical guidance for the proper disposal of HIV-1
inhibitor-58, a non-nucleoside reverse transcriptase inhibitor. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

handling and disposal in a laboratory setting, thereby minimizing environmental impact and

occupational hazards.

Hazard Profile and Safety Summary
While a specific Safety Data Sheet (SDS) for HIV-1 inhibitor-58 is not readily available, the

hazard profile can be inferred from similar compounds, such as HIV-1 inhibitor 5b. It is

imperative to handle this compound with caution, assuming it possesses similar toxicological

and environmental hazards.
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Hazard Classification Description Precautionary Statement

Acute Oral Toxicity Harmful if swallowed.[1]

P264: Wash skin thoroughly

after handling.[1] P270: Do not

eat, drink or smoke when using

this product.[1] P301 + P312:

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[1] P330: Rinse mouth.

[1]

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.[1]

P273: Avoid release to the

environment.[1] P391: Collect

spillage.[1]

Disposal

P501: Dispose of contents/

container to an approved

waste disposal plant.[1]

Note: This data is for HIV-1 inhibitor 5b and should be used as a precautionary guide for

handling HIV-1 inhibitor-58.

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe disposal of HIV-1 inhibitor-58 and

associated contaminated materials.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory personal protective equipment, including safety glasses, a

lab coat, and chemical-resistant gloves.

2. Waste Segregation and Containerization:

Do not dispose of HIV-1 inhibitor-58 down the drain or in regular trash.[2][3]
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All waste contaminated with HIV-1 inhibitor-58 must be collected as hazardous chemical

waste.[2][4]

Use a designated, leak-proof, and chemically compatible waste container with a secure

screw-on cap.[5]

The container must be clearly labeled with a "Hazardous Waste" tag, listing all contents,

including "HIV-1 inhibitor-58" and any solvents used.[2][4]

3. Disposal of Unused or Expired HIV-1 Inhibitor-58:

Solid Waste:

Collect any solid (powder) form of the inhibitor in a clearly labeled, sealed container.

Chemically contaminated lab trash such as gloves, wipes, and absorbent paper should be

double-bagged in clear plastic bags, sealed, and labeled.[5]

Liquid Waste:

Collect all solutions containing HIV-1 inhibitor-58 in a designated liquid waste container.

Do not mix incompatible wastes.[2] For instance, avoid mixing oxidizing acids with organic

chemicals.[4]

Keep the waste container closed except when adding waste.[2][5]

Fill the container to no more than 90% capacity to avoid spills.

4. Disposal of Empty Containers:

A container that held HIV-1 inhibitor-58 is still considered hazardous.

The first rinse of the empty container with a suitable solvent (e.g., ethanol or acetone) must

be collected and disposed of as hazardous liquid waste.[2]

For containers of highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[2]
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After thorough rinsing and air-drying, deface or remove the original label before disposing of

the container as non-hazardous waste (e.g., in a designated glass disposal box).[2][3]

5. Storage of Hazardous Waste:

Store hazardous waste containers in a designated and properly labeled secondary

containment area to prevent spills from reaching drains.[3][5]

The storage area should be away from heat or ignition sources.[2]

6. Waste Pickup and Disposal:

Once the waste container is full, arrange for a pickup from your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[2]

[3]

Complete all necessary waste disposal request forms as required by your institution.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of HIV-1 inhibitor-58.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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